Cas no 874787-89-0 (N-butyl-4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)benzene-1-sulfonamide)

• Product Name: N-butyl-4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)benzene-1-sulfonamide
• CAS No: 874787-89-0
• MF: C₁₈H₂₉NO₄S₂
• MW: 387.557163000107
• CID: 6577872
• Update Time: 2025-10-29

N-butyl-4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)benzene-1-sulfonamide
• Benzenesulfonamide, N-butyl-4-(1,1-dimethylethyl)-N-(tetrahydro-1,1-dioxido-3-thienyl)-

• Inchi： 1S/C18H29NO4S2/c1-5-6-12-19(16-11-13-24(20,21)14-16)25(22,23)17-9-7-15(8-10-17)18(2,3)4/h7-10,16H,5-6,11-14H2,1-4H3
• InChI Key： VINOAMSBEGKXQK-UHFFFAOYSA-N
• SMILES： C1(S(N(CCCC)C2CCS(=O)(=O)C2)(=O)=O)=CC=C(C(C)(C)C)C=C1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 549.7±60.0 °C(Predicted)
• pka: -7.98±0.70(Predicted)

Additional information on N-butyl-4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)benzene-1-sulfonamide

N-butyl-4-tert-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)benzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No 874787-89-0, known as N-butyl-4-tert-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)benzene-1-sulfonamide, is a complex organic sulfur-containing compound. This molecule has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. The name itself is a testament to its intricate composition, with key elements such as the benzene ring, sulfonamide group, and the thiolane moiety playing pivotal roles in its chemical behavior.

Recent studies have highlighted the importance of sulfur-containing compounds in drug discovery and material science. The presence of the sulfonamide group in this compound is particularly interesting, as it is known to enhance bioavailability and stability in biological systems. Researchers have explored its potential as a precursor for developing novel pharmaceutical agents, particularly in the realm of anti-inflammatory and analgesic drugs. The bulky substituents on the benzene ring, such as the tert-butyl group, contribute to steric effects that can influence the compound's reactivity and selectivity in various reactions.

The thiolane moiety, specifically the 1,1-dioxo-thiolane group, adds another layer of complexity to this molecule. This structure is reminiscent of cyclic sulfides, which are known for their role in natural products and synthetic chemistry. Recent advancements in synthetic methodologies have enabled chemists to efficiently construct such complex frameworks, paving the way for further exploration of this compound's properties.

In terms of synthesis, the construction of this compound involves a multi-step process that typically begins with the preparation of the benzene sulfonamide derivative. The subsequent introduction of the N-butyl and N-(thiolane) groups requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to achieve this goal. The use of modern catalytic systems has significantly improved the efficiency of these reactions, making large-scale production more feasible.

The pharmacological properties of this compound have been a focal point of recent investigations. In vitro studies have demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting potential applications in treating conditions such as arthritis and neurodegenerative diseases. Additionally, preliminary toxicological assessments indicate that it exhibits low toxicity at therapeutic concentrations, which is a promising attribute for drug development.

Beyond its pharmacological applications, this compound has also shown promise in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and sensors. Researchers are actively exploring its potential as a building block for constructing functional materials with tailored properties.

In conclusion, N-butyl-4-tert-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)benzene-1-sulfonamide represents a fascinating intersection of organic chemistry and materials science. Its complex structure and versatile properties make it a valuable subject for further research. As new insights into its synthesis, reactivity, and applications continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.